Cas no 19764-61-5 (N-1-(Aminomethyl)-2-methylpropyl-N,N-dimethylamine)

• Product Name: N-1-(Aminomethyl)-2-methylpropyl-N,N-dimethylamine
• CAS No: 19764-61-5
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• MDL: MFCD08444514
• CID: 1071006
• PubChem ID: 16227974
• Update Time: 2025-04-20

N-1-(Aminomethyl)-2-methylpropyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N2,N2,3-Trimethylbutane-1,2-diamine
• 2-N,2-N,3-trimethylbutane-1,2-diamine
• N-[1-(Aminomethyl)-2-methylpropyl]-N,N-dimethylamine
• N2,N2,3-trimethyl-butane-1,2-diamine
• Albb-004306
• N~2~,N~2~,3-trimethyl-1,2-butanediamine(SALTDATA: FREE)
• DB-101659
• MFCD08444514
• N2,N2,3-Trimethyl-1,2-butanediamine
• N~2~,N~2~,3-trimethyl-1,2-butanediamine
• 19764-61-5
• DTXSID20585480
• N~2~,N~2~,3-trimethylbutane-1,2-diamine
• AKOS016345366
• 1,2-Butanediamine, N2,N2,3-trimethyl-
• AKOS000117953
• (1-amino-3-methylbutan-2-yl)dimethylamine
• STK503091
• EN300-27585
• SCHEMBL21658650
• LS-01609
• N-1-(Aminomethyl)-2-methylpropyl-N,N-dimethylamine

• MDL： MFCD08444514
• Inchi： 1S/C7H18N2/c1-6(2)7(5-8)9(3)4/h6-7H,5,8H2,1-4H3
• InChI Key： DJVWTEQJNMZOQF-UHFFFAOYSA-N
• SMILES： N(C)(C)C(CN)C(C)C

Computed Properties

• Exact Mass: 130.14700
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.836
• Boiling Point: 139.804°C at 760 mmHg
• Flash Point: 35.024°C
• Refractive Index: 1.447
• PSA: 29.26000
• LogP: 1.23160

N-1-(Aminomethyl)-2-methylpropyl-N,N-dimethylamine Security Information

• HazardClass：IRRITANT